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Compound of Interest

Methyl 4-(benzyloxy)-3-
Compound Name:
methoxybenzoate

Cat. No.: B041899

An In-depth Technical Guide to Methyl 4-
(benzyloxy)-3-methoxybenzoate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Methyl 4-(benzyloxy)-3-
methoxybenzoate, a key chemical intermediate in the synthesis of various pharmaceutical
compounds and research molecules. This document details its chemical properties, synthesis
protocols, and analytical data, presented in a format tailored for scientific and research

applications.
Core Chemical Identifiers
Identifier Value
CAS Number 56441-97-5[1]
Molecular Formula C16H1604[1]
methyl 3-methoxy-4-
IUPAC Name

(phenylmethoxy)benzoate[1]

Physicochemical Data
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A summary of the key physicochemical properties of Methyl 4-(benzyloxy)-3-
methoxybenzoate is provided below. This data is essential for its handling, application in
reactions, and for analytical characterization.

Property Value

Molecular Weight 272.29 g/mol

Appearance White to off-white crystalline powder
Melting Point 94-96 °C

Boiling Point Not determined

Solubilit Soluble in dichloromethane, ethyl acetate, and
olubility ,
acetone. Insoluble in water.

Synthesis Protocol: Benzylation of Methyl Vanillate

The most common laboratory-scale synthesis of Methyl 4-(benzyloxy)-3-methoxybenzoate
involves the benzylation of methyl 4-hydroxy-3-methoxybenzoate (methyl vanillate). Below is a
detailed experimental protocol for this procedure.

Materials:

Methyl 4-hydroxy-3-methoxybenzoate (1.0 eq)
e Benzyl bromide (1.1 eq)

o Potassium carbonate (K2COs) (1.5 eq)

e Acetone or Dimethylformamide (DMF)

e Deionized water

 Brine solution

e Anhydrous sodium sulfate (Na2S0a4)

o Ethyl acetate
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¢ Hexane

Equipment:

e Round-bottom flask

o Reflux condenser

e Magnetic stirrer and stir bar

e Heating mantle

e Separatory funnel

 Rotary evaporator

e Biuchner funnel and filter paper

Procedure:

o Reaction Setup: To a round-bottom flask, add methyl 4-hydroxy-3-methoxybenzoate and
acetone (or DMF). Stir the mixture at room temperature until the starting material is fully
dissolved.

» Addition of Base: Add potassium carbonate to the solution. The mixture will become a
suspension.

» Addition of Benzylating Agent: Slowly add benzyl bromide to the reaction mixture at room
temperature.

e Reaction Conditions: Heat the mixture to reflux (for acetone) or at 60-70 °C (for DMF) and
maintain for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

o Work-up: Once the reaction is complete, cool the mixture to room temperature and filter off
the potassium carbonate. Concentrate the filtrate under reduced pressure using a rotary
evaporator to remove the solvent.
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o Extraction: Dissolve the resulting residue in ethyl acetate and transfer it to a separatory
funnel. Wash the organic layer sequentially with deionized water and brine solution.

» Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and
concentrate under reduced pressure to yield the crude product.

 Purification: Purify the crude product by recrystallization from a mixture of ethyl acetate and
hexane to afford Methyl 4-(benzyloxy)-3-methoxybenzoate as a crystalline solid.

Synthetic Workflow Diagram

The following diagram illustrates the synthetic pathway for the preparation of Methyl 4-
(benzyloxy)-3-methoxybenzoate.
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Caption: Synthesis of Methyl 4-(benzyloxy)-3-methoxybenzoate.

Applications in Research and Drug Development

Methyl 4-(benzyloxy)-3-methoxybenzoate serves as a crucial building block in organic
synthesis. Its primary application is as a protected form of methyl vanillate, where the phenolic
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hydroxyl group is masked with a benzyl group. This protection strategy allows for chemical
modifications on other parts of the molecule without affecting the hydroxyl group. The benzyl
protecting group can be readily removed under standard hydrogenolysis conditions.

This compound is a key intermediate in the synthesis of various biologically active molecules,
including:

o Pharmaceutical Ingredients: It is utilized in the multi-step synthesis of certain drug
candidates targeting a range of therapeutic areas.

o Natural Product Synthesis: It serves as a precursor in the total synthesis of complex natural
products that feature the vanilloid scaffold.

e Probe Molecules: It is used to create chemical probes for studying biological pathways and
protein functions.

Due to its versatile chemical nature and its role in the synthesis of high-value compounds,
Methyl 4-(benzyloxy)-3-methoxybenzoate remains an important molecule for professionals in
the fields of medicinal chemistry, organic synthesis, and drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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